[1-Hydroxy-1-(4-methylphenyl)propan-2-yl]azanium chloride

Specification

• CAS No.: 35086-98-7
• Molecular Formula: C10H16ClNO
• Molecular Weight: 201.69 g/mol
• IUPAC Name: 2-amino-1-(4-methylphenyl)propan-1-ol;hydrochloride
• Standard InChI: InChI=1S/C10H15NO.ClH/c1-7-3-5-9(6-4-7)10(12)8(2)11;/h3-6,8,10,12H,11H2,1-2H3;1H
• Standard InChI Key: BBAWQAHNHLAYFY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(C(C)N)O.Cl
• Canonical SMILES: CC1=CC=C(C=C1)C(C(C)[NH3+])O.[Cl-]

Introduction

[1-Hydroxy-1-(4-methylphenyl)propan-2-yl]azanium chloride is a chemical compound that serves as the salt of 4-Methylnorephedrine, a metabolite of the designer drug Mephedrone. This compound is significant in forensic and pharmacological studies due to its role in the metabolism of Mephedrone. The following sections will delve into its chemical properties, synthesis, and usage.

Synthesis and Preparation

The synthesis of [1-hydroxy-1-(4-methylphenyl)propan-2-yl]azanium chloride involves the formation of 4-Methylnorephedrine, which is a metabolite of Mephedrone. This process typically involves the demethylation of the primary amine and the reduction of the keto moiety during Mephedrone metabolism.

Metabolic Significance

4-Methylnorephedrine is detected in both rat and human urine using gas chromatography-mass spectrometry (GC-MS), indicating its role as a biomarker for Mephedrone use.

Forensic Applications

The detection of this compound is crucial in forensic toxicology for identifying individuals who have consumed Mephedrone. It serves as a reliable indicator of exposure due to its stability and presence in biological samples.

Research Findings

Research on [1-hydroxy-1-(4-methylphenyl)propan-2-yl]azanium chloride is primarily focused on its role as a metabolite of Mephedrone. Studies have shown that the metabolism of Mephedrone involves several pathways, with 4-Methylnorephedrine being one of the key metabolites.